2-(4-bromophenoxy)-3-{(Z)-[3-(2-methylpropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one
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Description
The compound 2-(4-bromophenoxy)-3-{(Z)-[3-(2-methylpropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one features a pyrido[1,2-a]pyrimidin-4-one core substituted at position 2 with a 4-bromophenoxy group and at position 3 with a (Z)-configured thiazolidinone moiety. The thiazolidinone ring is further functionalized with a 2-methylpropyl (isobutyl) group at position 3 and a thioketone at position 2.
Properties
Molecular Formula |
C22H18BrN3O3S2 |
|---|---|
Molecular Weight |
516.4 g/mol |
IUPAC Name |
(5Z)-5-[[2-(4-bromophenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C22H18BrN3O3S2/c1-13(2)12-26-21(28)17(31-22(26)30)11-16-19(29-15-8-6-14(23)7-9-15)24-18-5-3-4-10-25(18)20(16)27/h3-11,13H,12H2,1-2H3/b17-11- |
InChI Key |
VTNXUTCFSOGCAO-BOPFTXTBSA-N |
Isomeric SMILES |
CC(C)CN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)OC4=CC=C(C=C4)Br)/SC1=S |
Canonical SMILES |
CC(C)CN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)OC4=CC=C(C=C4)Br)SC1=S |
Origin of Product |
United States |
Comparison with Similar Compounds
Substituent Variations and Structural Features
The target compound belongs to a family of pyrido-pyrimidinone derivatives with variable substituents on the pyrimidinone core and the thiazolidinone ring. Key analogs include:
*Estimated based on structural similarity.
Key Observations:
- Thiazolidinone Substituents: The isobutyl group in the target compound may improve lipophilicity and membrane permeability relative to benzyl or phenylethyl groups .
- Configuration: All analogs retain the (Z)-configuration at the thiazolidinone-pyrrolidinone junction, critical for maintaining planar conjugation and biological activity .
Structural and Crystallographic Analysis
- Software Tools: Programs like SHELX and WinGX are employed for crystallographic refinement and structure validation, ensuring accurate determination of the (Z)-configuration .
- Enantiomer Analysis: Parameters like Rogers’ η and Flack’s x are used to resolve chiral centers and confirm stereochemistry .
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